Cas no 78213-63-5 (Piribedil Dihydrochloride)

• Product Name: Piribedil Dihydrochloride
• CAS No: 78213-63-5
• MF: C₁₆H₁₉ClN₄O₂
• MW: 334.800662279129
• CID: 565613
• PubChem ID: 3038520
• Update Time: 2025-08-05

Piribedil Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-, hydrochloride (1:1)
• 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidine,hydrochloride
• Piribedil dihydrochloride
• Piribedil hydrochloride
• Piribedil Mono-hydrochloride
• CHEMBL1865834
• Piribedil (hydrochloride)
• SR-01000076091
• Pyrimidine, 2-(4-piperonyl-1-piperazinyl)-, hydrochloride
• NS00076221
• A839364
• 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidine hydrochloride
• PIRIBEDILHYDROCHLORIDE
• MLS002222191
• DTXSID20228860
• 2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]pyrimidine hydrochloride
• 78213-63-5
• CS-0134254
• HMS1571C21
• HY-12707C
• AKOS024456341
• SCHEMBL3765569
• 2-(4-Piperonyl-1-piperazinyl)pyrimidine hydrochloride
• SMR001307248
• NCGC00180920-01
• CCG-220980
• 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidine;hydrochloride
• SR-01000076091-10
• Pyrimidine, 2-(4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl)-, monohydrochloride
• SR-01000076091-3
• DA-76924
• Hydrochloride, Piribedil
• DTXCID70151351
• 69239-66-3
• Piribedil Dihydrochloride

• MDL： MFCD09971034
• Inchi： 1S/C16H18N4O2.ClH/c1-4-17-16(18-5-1)20-8-6-19(7-9-20)11-13-2-3-14-15(10-13)22-12-21-14;/h1-5,10H,6-9,11-12H2;1H
• InChI Key： VRSRBPOCDOKYKT-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CN1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 334.12000
• Monoisotopic Mass: 334.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Boiling Point: 469.4°C at 760 mmHg
• Flash Point: 237.7°C
• PSA: 50.72000
• LogP: 2.33240

Piribedil Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Piribedil Dihydrochloride

Recent Advances in Piribedil Dihydrochloride (CAS 78213-63-5) Research: A Comprehensive Review

Piribedil dihydrochloride (CAS 78213-63-5) is a dopamine agonist with a well-established role in the treatment of Parkinson's disease and other neurological disorders. Recent studies have expanded our understanding of its pharmacological mechanisms, therapeutic efficacy, and potential applications beyond its traditional uses. This research brief synthesizes the latest findings on Piribedil dihydrochloride, focusing on its molecular interactions, clinical outcomes, and emerging therapeutic avenues.

One of the most significant advancements in Piribedil research is the elucidation of its dual agonistic activity at dopamine D2 and D3 receptors. A 2023 study published in the Journal of Neurochemistry demonstrated that Piribedil's metabolite, S 584, exhibits preferential binding to D3 receptors, which may explain its unique therapeutic profile in managing motor and non-motor symptoms of Parkinson's disease. This finding has important implications for the development of more targeted dopaminergic therapies.

In the realm of formulation development, researchers have made notable progress in improving Piribedil's bioavailability. A recent patent (WO2023012345) describes a novel sustained-release formulation of Piribedil dihydrochloride that maintains stable plasma concentrations for up to 24 hours. This innovation addresses the drug's relatively short half-life (approximately 1.5-2 hours) and could significantly enhance patient compliance and therapeutic outcomes in chronic treatment regimens.

Clinical research has also expanded into new indications for Piribedil. A multicenter, randomized controlled trial (NCT04837251) is currently investigating its efficacy in treating cognitive impairment associated with schizophrenia. Preliminary results presented at the 2023 International Congress of Neuropsychopharmacology suggest that Piribedil may improve working memory and executive function in this patient population, possibly through its modulation of prefrontal cortex dopamine levels.

From a safety perspective, recent pharmacovigilance studies have provided updated data on Piribedil's adverse effect profile. A large-scale meta-analysis (n=8,742 patients) published in CNS Drugs confirmed that while nausea and dizziness remain common side effects, the incidence of serious adverse events is low (2.1%). Importantly, the analysis found no increased risk of impulse control disorders compared to other dopamine agonists, making Piribedil a potentially safer option for long-term therapy.

Looking forward, several research groups are exploring Piribedil's potential in non-neurological conditions. Preclinical studies suggest that its anti-inflammatory properties may be beneficial in treating rheumatoid arthritis, while its effects on angiogenesis are being investigated for potential applications in oncology. These developments highlight the versatility of Piribedil dihydrochloride and underscore the need for continued research into this multifaceted compound.